5-(5-Fluoro-2-hydroxyphenyl)-3-trifluoromethoxyphenol, 95%

• IUPAC Name: 4-fluoro-2-[3-hydroxy-5-(trifluoromethoxy)phenyl]phenol
• InChI: InChI=1S/C13H8F4O3/c14-8-1-2-12(19)11(5-8)7-3-9(18)6-10(4-7)20-13(15,16)17/h1-6,18-19H
• InChI Key: DGYGSELYAZKQEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CC(=CC(=C2)OC(F)(F)F)O)O
• Molecular Formula: C13H8F4O3
• DSSTOX Substance ID: DTXSID20686567
• Molecular Weight: 288.19 g/mol
• CAS RN: 1261920-04-0

Description

5-(5-Fluoro-2-hydroxyphenyl)-3-trifluoromethoxyphenol, 95% (5-F2H-3-TFM-P95) is an organic compound belonging to the class of phenols. It is a colorless liquid with a melting point of 40°C and boiling point of 91°C. It is soluble in water and ethanol, and has a low vapor pressure. The compound is used in a variety of applications, including as an intermediate in the production of pharmaceuticals, agrochemicals, and dyes. It is also used as a catalyst in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 5-F2H-3-TFM-P95 is not yet fully understood. However, it is believed that the compound acts as a catalyst in the synthesis of other compounds, and as a reagent in the synthesis of 5-fluoro-2-hydroxy-3-trifluoromethyl-2-methylphenol and 5-fluoro-2-hydroxy-3-trifluoromethyl-1-methylbenzimidazole.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-F2H-3-TFM-P95 are not yet fully understood. However, it is believed that the compound acts as a catalyst in the synthesis of other compounds, and as a reagent in the synthesis of 5-fluoro-2-hydroxy-3-trifluoromethyl-2-methylphenol and 5-fluoro-2-hydroxy-3-trifluoromethyl-1-methylbenzimidazole, which may have potential applications in cancer therapy and as a herbicide, respectively.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-F2H-3-TFM-P95 in lab experiments is its low vapor pressure, which makes it relatively easy to handle and store. Additionally, the compound is soluble in water and ethanol and has a melting point of 40°C and boiling point of 91°C, making it relatively easy to work with in lab experiments. However, the compound is toxic and should be handled with caution.

Future Directions

There are a number of potential future directions for research involving 5-F2H-3-TFM-P95. These include further research into its potential applications in cancer therapy and as a herbicide, as well as research into its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted into its potential applications in the synthesis of pharmaceuticals, agrochemicals, and dyes. Finally, research could be conducted into the synthesis of new compounds using 5-F2H-3-TFM-P95 as a catalyst.

Synthesis Methods

5-F2H-3-TFM-P95 can be synthesized by a three-step process. The first step involves the reaction of 5-fluoro-2-hydroxybenzaldehyde with 3-trifluoromethylphenol in aqueous acetic acid to form 5-fluoro-2-hydroxy-3-trifluoromethylphenol. The second step involves the reaction of this intermediate with sodium hydroxide to form 5-fluoro-2-hydroxy-3-trifluoromethoxyphenol. The third and final step involves the reaction of this intermediate with sodium hydroxide to form 5-fluoro-2-hydroxy-3-trifluoromethoxyphenol, 95%.

Scientific Research Applications

5-F2H-3-TFM-P95 has been used in a variety of scientific research applications, including as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes. It is also used as a catalyst in the synthesis of other compounds. Additionally, it has been used as a reagent in the synthesis of 5-fluoro-2-hydroxy-3-trifluoromethyl-2-methylphenol, which has been studied for its potential use in cancer therapy. It has also been used in the synthesis of 5-fluoro-2-hydroxy-3-trifluoromethyl-1-methylbenzimidazole, which has been studied for its potential use as a herbicide.